Cas no 1240573-34-5 (2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one
• CAS No: 1240573-34-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD16811484
• CID: 5231415
• Update Time: 2026-03-07

2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one
• 1-(Methoxyacetyl)-3-methylpiperazine
• 2-methoxy-1-(3-methylpiperazin-1-yl)ethanone

• MDL： MFCD16811484
• Inchi： 1S/C8H16N2O2/c1-7-5-10(4-3-9-7)8(11)6-12-2/h7,9H,3-6H2,1-2H3
• InChI Key： LCPKAMHMPKWOIS-UHFFFAOYSA-N
• SMILES： O=C(COC)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one

Introduction to 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one (CAS No. 1240573-34-5)

2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one, also known by its CAS number 1240573-34-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperazine ring and a methoxy group, making it a versatile candidate for various applications in drug discovery and development.

The chemical structure of 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one is represented by the formula C₉H₁₅N₃O₂. The presence of the piperazine ring, which is a six-membered heterocyclic amine, and the methoxy substituent on the ethanone moiety contribute to its distinct chemical properties. These structural features provide the compound with potential biological activities that are of interest in the development of new therapeutic agents.

Recent studies have explored the pharmacological properties of 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one. One notable area of research involves its potential as a modulator of neurotransmitter systems. Specifically, this compound has been investigated for its ability to interact with serotonin receptors, which play a crucial role in various neurological and psychiatric disorders. Preliminary findings suggest that 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one may exhibit selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in conditions such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one has also been studied for its anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one is another important aspect of its evaluation. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. These studies have also highlighted the importance of optimizing the dosing regimen to achieve maximum efficacy while minimizing potential side effects.

In the context of drug discovery, 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand the interactions between this compound and its target receptors. These computational tools have provided valuable insights into the binding modes and key interactions that contribute to the biological activity of 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While there are currently no ongoing clinical trials specifically for 2-Methoxy-1-(3-methylpiperazin-1-yl)ethan-1-one, several related compounds with similar structures have entered clinical testing. These trials aim to evaluate the safety, tolerability, and efficacy of these compounds in human subjects. The results from these trials will provide critical information for advancing the development of 2-Methoxy-1-(3-methylpiperazin-1-y l)ethanone-based therapies.

In conclusion, 2-Methoxy-1-(3-methylpiperazin - ilyl) ethan - ione (CAS No. 4057 - -5) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As our understanding of this compound deepens, it holds great promise for contributing to the advancement of medicinal chemistry and pharmaceutical science. p >